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Compound of Interest

Compound Name: 1-Octanol-d17

Cat. No.: B043003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Octanol-d17, a deuterated form of 1-octanol. This document is intended for use by

researchers, scientists, and professionals in drug development who utilize deuterated

compounds as internal standards or in metabolic studies.

Core Physical Properties
Deuterium-labeled compounds, such as 1-Octanol-d17, are essential tools in analytical and

metabolic research. The substitution of hydrogen with deuterium can lead to subtle but

significant changes in the physicochemical properties of a molecule.[1][2] Understanding these

properties is critical for method development, data interpretation, and ensuring the accuracy of

experimental results.

Quantitative Data Summary
The physical properties of 1-Octanol-d17 are summarized in the table below, with the

properties of its non-deuterated counterpart, 1-Octanol, provided for comparison.
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Property 1-Octanol-d17 1-Octanol

Molecular Formula C₈HD₁₇O[3] C₈H₁₈O[4]

Molecular Weight 147.33 g/mol [5][6] 130.23 g/mol [4][7]

Density 0.936 g/mL at 25 °C[8] 0.827 g/mL at 25 °C[9][10]

Boiling Point 196 °C (lit.)[8] 193-195 °C[7]

Melting Point -15 °C (lit.)[8] -16 to -15 °C[7][10]

Refractive Index n20/D 1.426 (lit.)[8] n20/D 1.429 (lit.)[9]

Solubility
Chloroform (Slightly), Methanol

(Slightly)[3][8]

Miscible with ethanol, ether,

and propylene glycol.

Immiscible with water.[7]

Appearance Colorless Oil/Liquid[8][11] Clear colorless liquid[4]

CAS Number 153336-13-1[6][8] 111-87-5[4][7]

Experimental Protocols: General Methodologies
While specific experimental protocols for the determination of all physical properties of 1-
Octanol-d17 are not readily available in the public domain, the following are general

methodologies employed for characterizing deuterated compounds.

Density Determination
The density of deuterated solvents and compounds can be experimentally determined using a

digital density meter.[12] The instrument measures the oscillation period of a U-shaped tube

filled with the sample. The density is then calculated based on the instrument's constants,

which are determined by calibration with substances of known density, such as air and water.

[12] It is crucial to control the temperature during the measurement as density is temperature-

dependent.

Boiling and Melting Point Determination
Standard laboratory techniques are used to determine the boiling and melting points. For the

boiling point, a distillation apparatus can be used, where the temperature of the vapor that is in
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equilibrium with the boiling liquid is measured. The melting point is typically determined using a

melting point apparatus, where the temperature at which the solid-to-liquid phase transition

occurs is observed. For a liquid at room temperature like 1-Octanol-d17, a cryostat would be

necessary to determine the melting point.

Refractive Index Measurement
The refractive index is measured using a refractometer. A small sample of the liquid is placed

on the prism of the instrument, and the refractive index is read directly from the scale or digital

display. The temperature must be controlled and reported along with the refractive index value.

Solubility Assessment
The solubility of a compound is determined by adding a known amount of the solute to a known

volume of the solvent and observing the point at which no more solute dissolves. For

qualitative assessments, as indicated by the available data for 1-Octanol-d17 ("Slightly

soluble"), this may involve simple miscibility tests. For quantitative determination, techniques

such as UV-Vis spectroscopy or HPLC can be used to measure the concentration of the

dissolved compound in a saturated solution.

Applications and Workflows
1-Octanol-d17 is primarily used as an internal standard in analytical chemistry, particularly in

mass spectrometry-based methods for the quantification of 1-octanol or related compounds.

[11] The diagram below illustrates a typical workflow for using a deuterated internal standard in

an LC-MS/MS analysis.
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Workflow for Quantification using a Deuterated Internal Standard
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Caption: A typical experimental workflow for using 1-Octanol-d17 as an internal standard.
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The use of a deuterated internal standard like 1-Octanol-d17 helps to correct for variations in

sample preparation, injection volume, and matrix effects, leading to more accurate and precise

quantification of the target analyte.

The following diagram illustrates the logical relationship of how the substitution of hydrogen

with deuterium can affect the physical properties of a molecule.
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Caption: Logical flow of how deuteration impacts key physical properties of a molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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